![molecular formula C21H27N3O6S B2429497 2-(3-(azepan-1-ylsulfonyl)-2-oxopyridin-1(2H)-yl)-N-(3,4-dimethoxyphenyl)acetamide CAS No. 1251621-36-9](/img/structure/B2429497.png)
2-(3-(azepan-1-ylsulfonyl)-2-oxopyridin-1(2H)-yl)-N-(3,4-dimethoxyphenyl)acetamide
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Description
2-(3-(azepan-1-ylsulfonyl)-2-oxopyridin-1(2H)-yl)-N-(3,4-dimethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C21H27N3O6S and its molecular weight is 449.52. The purity is usually 95%.
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Scientific Research Applications
1. Pharmacological Characterization
The compound is a part of a class of molecules that have been studied for their affinity and selectivity towards opioid receptors. Similar compounds have shown significant potential in treating depression and addiction disorders, with one such compound, PF-04455242, exhibiting antidepressant-like efficacy and therapeutic potential in treating reinstatement of extinguished cocaine-seeking behavior (Grimwood et al., 2011).
2. Antibacterial and Antifungal Properties
Compounds with a similar structural framework have been evaluated for their antibacterial and antifungal activities. Such studies contribute to the development of new pharmaceutical agents to combat microbial infections (Nunna et al., 2014).
3. Corrosion Inhibition
Derivatives of similar compounds have shown potential as corrosion inhibitors. These compounds have been tested in various media, demonstrating promising inhibition efficiencies, which is crucial for the preservation of materials in industrial settings (Yıldırım & Cetin, 2008).
4. Antimicrobial Evaluation and Docking Studies
Similar compounds have been synthesized and characterized for their potential antimicrobial properties. These studies often involve molecular docking to understand the interactions at the molecular level, which is vital for designing effective antimicrobial agents (Talupur et al., 2021).
5. Muscarinic Agonist Activity
Studies have been conducted on compounds similar to 2-(3-(azepan-1-ylsulfonyl)-2-oxopyridin-1(2H)-yl)-N-(3,4-dimethoxyphenyl)acetamide, focusing on their activity as muscarinic agonists. This is important in the context of diseases that affect the nervous system, where modulation of neurotransmitter receptors can have therapeutic effects (Pukhalskaya et al., 2010).
properties
IUPAC Name |
2-[3-(azepan-1-ylsulfonyl)-2-oxopyridin-1-yl]-N-(3,4-dimethoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27N3O6S/c1-29-17-10-9-16(14-18(17)30-2)22-20(25)15-23-11-7-8-19(21(23)26)31(27,28)24-12-5-3-4-6-13-24/h7-11,14H,3-6,12-13,15H2,1-2H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LDVHGXFWUIPWAC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)NC(=O)CN2C=CC=C(C2=O)S(=O)(=O)N3CCCCCC3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27N3O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
449.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.